Cas no 1805334-72-8 (Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805334-72-8
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4849736
• Update Time: 2025-06-11

Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H7Cl2F2NO2/c1-16-7(15)3-5-8(11)4(10)2-6(14-5)9(12)13/h2,9H,3H2,1H3
• InChI Key： YCNUQVWCNJYUOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)N=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate (CAS: 1805334-72-8)

Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate (CAS: 1805334-72-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, shedding light on its versatility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. This advancement is particularly relevant for industrial applications where large-scale synthesis is required.

In the realm of agrochemicals, Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate has been investigated as a precursor for herbicides. Research conducted by Bayer AG (2024) highlighted its role in the development of next-generation herbicides that target specific enzymes in weeds, reducing environmental impact compared to traditional herbicides. The compound's unique difluoromethyl group is believed to enhance its binding affinity to target proteins, thereby increasing efficacy.

Pharmaceutical research has also explored the potential of Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate as a scaffold for drug design. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the synthesis of kinase inhibitors, which showed promising activity against cancer cell lines. The compound's ability to modulate kinase activity underscores its potential in oncology drug development.

Mechanistic studies have further elucidated the interactions of Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography data have provided detailed structural insights, enabling researchers to design derivatives with improved pharmacological properties. These findings are expected to accelerate the development of new therapeutic agents.

In conclusion, Methyl 3,4-dichloro-6-(difluoromethyl)pyridine-2-acetate (CAS: 1805334-72-8) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have expanded its potential applications, making it a focal point for future studies in the field.